Cas no 2172605-46-6 (8-bromo-3-ethyl-1,2,4triazolo4,3-apyrazine)

• Product Name: 8-bromo-3-ethyl-1,2,4triazolo4,3-apyrazine
• CAS No: 2172605-46-6
• MF: C₇H₇BrN₄
• MW: 227.061279535294
• CID: 6213879
• PubChem ID: 165794729
• Update Time: 2025-06-13

8-bromo-3-ethyl-1,2,4triazolo4,3-apyrazine Chemical and Physical Properties

Names and Identifiers

• 8-bromo-3-ethyl-1,2,4triazolo4,3-apyrazine
• 2172605-46-6
• EN300-1590787
• 8-bromo-3-ethyl-[1,2,4]triazolo[4,3-a]pyrazine

• Inchi： 1S/C7H7BrN4/c1-2-5-10-11-7-6(8)9-3-4-12(5)7/h3-4H,2H2,1H3
• InChI Key： MDCHYRWFHGZHQQ-UHFFFAOYSA-N
• SMILES： BrC1C2=NN=C(CC)N2C=CN=1

Computed Properties

• Exact Mass: 225.98541g/mol
• Monoisotopic Mass: 225.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.1Ų

Additional information on 8-bromo-3-ethyl-1,2,4triazolo4,3-apyrazine

Comprehensive Overview of 8-bromo-3-ethyl-1,2,4triazolo4,3-apyrazine (CAS No. 2172605-46-6)

8-bromo-3-ethyl-1,2,4triazolo4,3-apyrazine (CAS No. 2172605-46-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the triazolopyrazine family, which is known for its diverse biological activities. The presence of a bromo substituent at the 8-position and an ethyl group at the 3-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for triazolopyrazine derivatives has surged, driven by their potential applications in drug discovery and material science. Researchers are particularly interested in the 8-bromo-3-ethyl-1,2,4triazolo4,3-apyrazine scaffold due to its ability to modulate enzyme activity and interact with biological targets. This compound is often explored in the context of kinase inhibitors, a hot topic in oncology and autoimmune disease research. Its structural versatility allows for further functionalization, enabling the development of novel therapeutics.

The synthesis of 8-bromo-3-ethyl-1,2,4triazolo4,3-apyrazine typically involves multi-step reactions, including cyclization and halogenation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing the growing need for efficient and sustainable synthetic methods. These innovations align with the broader industry trend toward green chemistry, a topic frequently searched by professionals in the field.

From an analytical perspective, 8-bromo-3-ethyl-1,2,4triazolo4,3-apyrazine is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's identity and purity, which are critical for its application in high-value research. The compound's stability under various conditions is also a subject of study, as it influences its storage and handling protocols.

Beyond pharmaceuticals, 8-bromo-3-ethyl-1,2,4triazolo4,3-apyrazine has potential applications in agrochemicals and material science. Its heterocyclic core can serve as a building block for designing functional materials with tailored properties. This versatility has led to increased interest from industries focused on smart materials and nanotechnology, areas that dominate current scientific discourse.

In summary, 8-bromo-3-ethyl-1,2,4triazolo4,3-apyrazine (CAS No. 2172605-46-6) is a compound of significant scientific and industrial relevance. Its structural features and functional groups make it a promising candidate for diverse applications, from drug development to advanced materials. As research continues to uncover its full potential, this compound is poised to remain a focal point in cutting-edge chemistry and biotechnology.